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Compound of Interest

Compound Name: 2-Amino-4,6-difluorobenzoic acid

Cat. No.: B162158 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Amino-4,6-
difluorobenzoic acid

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Amino-4,6-difluorobenzoic acid, a key intermediate in the pharmaceutical and agrochemical

industries. This document is intended for researchers, scientists, and drug development

professionals, offering detailed data, experimental protocols, and workflow visualizations.

Physicochemical Data
2-Amino-4,6-difluorobenzoic acid is a solid at room temperature, appearing as a white, pale

yellow, or light gold wooly crystalline powder.[1][2][3] Key physical and chemical properties are

summarized below.
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Property Value Source

Melting Point 198-204 °C [1][3]

Boiling Point 305.8 ± 42.0 °C (Predicted) [3][4]

Molecular Formula C₇H₅F₂NO₂ [2][5][6]

Molecular Weight 173.12 g/mol [2][6]

CAS Number 126674-77-9 [1][5][6]

Physical Form Solid [1][5]

Purity ≥96% to 98% [2][5][6]

Storage

Room temperature, protect

from light, in an inert

atmosphere, 2-8°C

[2][3][5][6]

Experimental Protocols
While detailed experimental protocols for the determination of the melting and boiling points of

2-Amino-4,6-difluorobenzoic acid are not extensively described in the provided literature, a

method for its synthesis and subsequent melting point determination has been documented.

Synthesis of 2-Amino-4,6-difluorobenzoic acid
A documented synthesis of 2-amino-4,6-difluorobenzoic acid involves a multi-stage process.

The final stage of this synthesis is detailed as follows:

A solution of sodium hydroxide (6.70 g, 167 mmol) and 30% hydrogen peroxide (6.7 mL) in

water (60 mL) is prepared.

This solution is added dropwise to a suspension of the product from the previous stage (4.58

g, 25 mmol) in water (125 mL) at a temperature of 0 °C.[3]

The resulting reaction mixture is then stirred at room temperature for 20 hours.[3]

Upon completion of the reaction, the pH of the mixture is adjusted to 3 using formic acid (~11

mL). The rate of addition is carefully controlled to prevent excessive foaming.[3]
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As the pH is adjusted, the target compound, 2-amino-4,6-difluorobenzoic acid, begins to

precipitate.[3]

The precipitate is collected by filtration and dried in a desiccator using phosphorus

pentoxide.[3]

This process yields 3.72 g of a white solid product, corresponding to an 86% yield.[3]

The melting point of the resulting product was determined to be in the range of 198-202 °C.

[3]

Workflow Visualization
The following diagram illustrates the key steps in the final stage of the synthesis of 2-Amino-
4,6-difluorobenzoic acid.
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Preparation of NaOH and H2O2 Solution

Dropwise Addition and Reaction

Suspension of Precursor in Water at 0°C

Stirring at Room Temperature for 20 hours

pH Adjustment to 3 with Formic Acid

Precipitation of Product

Filtration and Drying

Final Product: 2-Amino-4,6-difluorobenzoic acid

Click to download full resolution via product page

Caption: Final stage synthesis workflow for 2-Amino-4,6-difluorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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